Cas no 1806025-06-8 (5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol)

5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol is a fluorinated pyridine derivative with a multifunctional structure, featuring a fluoromethyl group, a hydroxyl group, and a trifluoromethoxy substituent. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. The hydroxyl and hydroxymethyl groups offer sites for further functionalization, enabling the synthesis of more complex molecules. Its unique structural features make it valuable for applications requiring selective reactivity or tailored physicochemical properties.

5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol structure

1806025-06-8 structure

Product Name:5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol

CAS No:1806025-06-8

MF:C₈H₇F₄NO₃

MW:241.139696359634

CID:4830852

Update Time:2025-10-24

5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol
- Inchi： 1S/C8H7F4NO3/c9-1-4-2-13-5(3-14)6(15)7(4)16-8(10,11)12/h2,14-15H,1,3H2
- InChI Key： SMTLVJCASKPSOF-UHFFFAOYSA-N
- SMILES： FCC1=CN=C(CO)C(=C1OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 226
XLogP3: 1.5
Topological Polar Surface Area: 62.6

5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029097078-1g	5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol	1806025-06-8	97%	1g	$1,504.90	2022-04-01

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Additional information on 5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol

5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol: A Comprehensive Overview

5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol, also known by its CAS number CAS No. 1806025-06-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorinated groups, hydroxyl groups, and a methanol moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in research and development.

The synthesis of 5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for its application in demanding environments such as pharmaceuticals and advanced materials. The use of fluorinated groups, particularly the fluoromethyl and trifluoromethoxy substituents, has been a focal point in recent studies due to their impact on the compound's electronic properties and reactivity.

One of the most notable applications of this compound is in the field of medicinal chemistry. The hydroxyl groups present in the structure contribute to hydrogen bonding capabilities, which are essential for drug-target interactions. Recent research has explored the potential of this compound as a lead molecule in the development of new therapeutic agents, particularly in the treatment of cancer and neurodegenerative diseases. The trifluoromethoxy group, known for its electron-withdrawing properties, enhances the compound's ability to modulate enzyme activity, making it a promising candidate for enzyme inhibitors.

In addition to its medicinal applications, 5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol has shown potential in materials science. Its unique electronic structure makes it suitable for use in organic electronics, where it can serve as a building block for advanced materials such as conductive polymers and semiconductors. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

The environmental impact of this compound is another area of active research. Given its fluorinated nature, understanding its degradation pathways and bioaccumulation potential is crucial for ensuring sustainable use. Recent findings suggest that under specific environmental conditions, such as high pH levels or microbial activity, the compound undergoes efficient biodegradation, reducing its ecological footprint.

In conclusion, 5-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.